2a-(4-Pentenyl)-2a,3,4,5-tetrahydrobenzo[cd]indol-2(1H)-one

• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 2a-pent-4-enyl-1,3,4,5-tetrahydrobenzo[cd]indol-2-one
• InChI: InChI=1S/C16H19NO/c1-2-3-4-10-16-11-6-8-12-7-5-9-13(14(12)16)17-15(16)18/h2,5,7,9H,1,3-4,6,8,10-11H2,(H,17,18)
• InChI Key: AHLXYZLFKAUGCX-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCC12CCCC3=C1C(=CC=C3)NC2=O

Description

2a-(4-Pentenyl)-2a,3,4,5-tetrahydrobenzo[cd]indol-2(1H)-one is a useful research compound. Its molecular formula is C16H19NO and its molecular weight is 241.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2a,3,4,5-Tetrahydro-1H-benz[cd]indol-2-one (4.0 g, 23 mmol) was dissolved in anhydrous N,N-dimethylformamide (100 ml), and the solution was mixed with sodium hydride (760 mg, 190 mmol) and stirred at 0° C. for 1 hour. The reaction solution was mixed with 1-bromopentene (3.8 ml, 25 mmol) and stirred at −40° C. for 2 hours. Ethyl acetate, water and hydrochloric acid (1 N) were added to the reaction solution. The reaction product was extracted with ethyl acetate, washed with saturated brine and then dried with anhydrous sodium sulfate, and the material obtained by evaporating the solvent under a reduced pressure was separated and purified by a silica gel column chromatography to obtain 2.7 g (11 mmol, 49% in yield) of the title compound.